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Compound of Interest

Compound Name: 3-Bromoanisole

Cat. No.: B1666278 Get Quote

Ensuring the safe and compliant disposal of 3-Bromoanisole is paramount for environmental

protection and laboratory safety. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage 3-Bromoanisole waste, from initial

handling to final disposal.

3-Bromoanisole (1-Bromo-3-methoxybenzene) is a combustible liquid classified as hazardous,

primarily due to its potential harm to aquatic life with long-lasting effects[1][2][3]. Adherence to

federal, state, and local environmental regulations is mandatory for its disposal[4]. Improper

disposal can lead to environmental contamination and regulatory penalties.

Hazard and Disposal Summary
A clear understanding of the hazards associated with 3-Bromoanisole is the first step toward

safe handling and disposal. The following table summarizes key quantitative data and

classifications.
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Property Value Reference

CAS Number 2398-37-0 [1]

Molecular Formula C₇H₇BrO

Physical State Liquid

Flash Point 95 °C (203 °F)

Hazard Classifications
Combustible Liquid (Category

4)
[1][3]

Hazardous to the aquatic

environment, long-term

(Chronic) - Category 3

[2]

Disposal Recommendation

Dispose of as hazardous

waste at an approved waste

disposal plant.

[1][3]

Detailed Disposal Protocol
The proper disposal of 3-Bromoanisole is a multi-step process that requires careful attention

to detail to ensure safety and compliance. This protocol outlines the necessary steps for

laboratory personnel.

1. Personal Protective Equipment (PPE):

Before handling 3-Bromoanisole, ensure appropriate PPE is worn, including:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

Laboratory coat.

2. Waste Segregation:

3-Bromoanisole is a halogenated organic compound due to the presence of bromine[5].
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It is critical to segregate halogenated organic waste from non-halogenated waste streams[5]

[6][7]. Co-mingling can create hazardous reactions and complicate the disposal process.

Use a designated, properly labeled waste container for halogenated organic liquids.

3. Waste Container Management:

The waste container must be in good condition, compatible with 3-Bromoanisole, and have

a secure, tight-fitting lid.

The container must be clearly labeled with the words "Hazardous Waste" and a full list of its

contents, including "3-Bromoanisole." Avoid using chemical formulas or abbreviations[6][7].

Keep the waste container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area that is well-ventilated

and away from sources of ignition.

4. Disposal Procedure:

Carefully transfer the 3-Bromoanisole waste into the designated halogenated organic waste

container using a funnel to prevent spills.

Do not overfill the container; allow for adequate headspace.

After transfer, securely close the container lid.

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

5. Spill Management:

In the event of a spill, immediately alert others in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or a commercial sorbent.
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Collect the absorbed material and place it in the designated halogenated organic waste

container.

Clean the spill area thoroughly.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromoanisole.
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Identify Waste:
3-Bromoanisole

Is it a Halogenated
Organic Compound?

Yes
(Contains Bromine)

Segregate into a Designated
Halogenated Waste Container

Yes

Follow Non-Halogenated
Organic Waste Protocol

No

Label Container:
'Hazardous Waste'
'3-Bromoanisole'

Store in a Secure
Satellite Accumulation Area

Arrange for Pickup by
Licensed Waste Disposal Vendor

Final Disposal:
Incineration at a Regulated Facility

No

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 3-Bromoanisole.

By following these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of 3-Bromoanisole, thereby protecting themselves, their colleagues, and

the environment. Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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